Cas no 1534039-56-9 (3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid)
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid
- AKOS019573319
- EN300-1846003
- 1534039-56-9
-
- Inchi: 1S/C9H14N2O2/c1-9(2,6-8(12)13)7-4-5-10-11(7)3/h4-5H,6H2,1-3H3,(H,12,13)
- InChI Key: NDXZPJJHSTXGHW-UHFFFAOYSA-N
- SMILES: OC(CC(C)(C)C1=CC=NN1C)=O
Computed Properties
- Exact Mass: 182.105527694g/mol
- Monoisotopic Mass: 182.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 55.1Ų
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1846003-0.05g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 0.05g |
$768.0 | 2023-09-19 | ||
| Enamine | EN300-1846003-0.1g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 0.1g |
$804.0 | 2023-09-19 | ||
| Enamine | EN300-1846003-0.25g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 0.25g |
$840.0 | 2023-09-19 | ||
| Enamine | EN300-1846003-0.5g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 0.5g |
$877.0 | 2023-09-19 | ||
| Enamine | EN300-1846003-1.0g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1846003-2.5g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 2.5g |
$1791.0 | 2023-09-19 | ||
| Enamine | EN300-1846003-5.0g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1846003-10.0g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1846003-1g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 1g |
$914.0 | 2023-09-19 | ||
| Enamine | EN300-1846003-5g |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid |
1534039-56-9 | 5g |
$2650.0 | 2023-09-19 |
3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid
3-Methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic Acid: A Comprehensive Overview
3-Methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1534039-56-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.
The chemical structure of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid is composed of a butanoic acid backbone with a substituted pyrazole ring. The presence of the methyl group and the pyrazole moiety imparts distinct chemical and biological properties to this compound. The pyrazole ring, a five-membered heterocyclic compound, is known for its bioactivity and has been extensively studied in the context of drug discovery.
Recent research has highlighted the potential of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.
In addition to its anti-inflammatory effects, 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid has also shown potential as an antitumor agent. Research conducted at the National Institutes of Health (NIH) revealed that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer.
The pharmacokinetic properties of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid have also been investigated to ensure its suitability for clinical applications. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it an attractive candidate for further development into drug formulations. Moreover, its low toxicity and high selectivity towards target proteins further enhance its therapeutic potential.
In terms of synthetic methods, several efficient routes have been developed to produce 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid. One notable approach involves the condensation of 4-acetylpyrazole with methyl bromoacetate followed by hydrolysis to yield the desired product. This synthetic strategy not only ensures high yields but also allows for easy scale-up for industrial production.
The structural versatility of 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid has also led to its exploration as a building block for more complex molecules. Researchers have utilized this compound as a starting material to synthesize a range of derivatives with enhanced biological activities. For example, modifications at the pyrazole ring or the butanoic acid moiety have resulted in compounds with improved potency and selectivity against specific targets.
In conclusion, 3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid (CAS No. 1534039-56-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key player in modern drug discovery efforts.
1534039-56-9 (3-methyl-3-(1-methyl-1H-pyrazol-5-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)